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Compound of Interest

Compound Name: FG 7142

Cat. No.: B1662930 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of FG 7142, a potent psychoactive research compound.

FG 7142 is a β-carboline that acts as a partial inverse agonist at the benzodiazepine allosteric

site of the GABA-A receptor. It is known for its anxiogenic (anxiety-inducing) and proconvulsant

(seizure-inducing) properties. Due to its potent biological activity, meticulous adherence to

safety protocols is imperative to protect laboratory personnel from potential exposure and

adverse effects. This guide provides essential information on personal protective equipment

(PPE), handling procedures, and disposal methods.

Hazard Summary
While a specific Safety Data Sheet (SDS) for FG 7142 is not readily available in public

domains, its known pharmacological effects warrant treating it as a hazardous substance. The

primary risks associated with FG 7142 exposure include:

Neurological Effects: As an anxiogenic and proconvulsant agent, accidental exposure could

lead to anxiety, panic attacks, and potentially seizures.

General Toxicity: Like many research chemicals, the full toxicological profile of FG 7142 is

not extensively documented. Therefore, it should be handled with the assumption that it may

have other harmful effects. The product information from suppliers explicitly warns against

ingestion, inhalation, and contact with skin and eyes[1].
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Personal Protective Equipment (PPE) for Handling
FG 7142
The following table summarizes the recommended personal protective equipment for various

laboratory operations involving FG 7142. These recommendations are based on standard

laboratory practices for handling potent, biologically active compounds.

Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Aliquoting (Solid

Form)

Safety glasses

with side shields

or safety

goggles.

Nitrile or

neoprene gloves

(double-gloving

recommended).

Full-coverage lab

coat.

N95 respirator or

working within a

certified chemical

fume hood.

Solution

Preparation

Chemical splash

goggles.

Nitrile or

neoprene gloves.

Full-coverage lab

coat.

Work within a

certified chemical

fume hood.

In-vitro/In-vivo

Administration

Chemical splash

goggles or face

shield.

Nitrile or

neoprene gloves.

Full-coverage lab

coat.

Dependent on

the experimental

setup; a fume

hood is

recommended.

Spill Cleanup

Chemical splash

goggles and face

shield.

Heavy-duty nitrile

or neoprene

gloves.

Chemical-

resistant apron

over a lab coat.

Air-purifying

respirator with

appropriate

cartridges.

Waste Disposal
Safety glasses

with side shields.

Nitrile or

neoprene gloves.
Lab coat.

Not generally

required if

handling sealed

waste

containers.

Operational and Disposal Plans
1. Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All work involving solid FG 7142 or concentrated stock solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ensure easy access to an eyewash station and a safety shower.

2. Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Review the experimental protocol thoroughly.

Weighing: Weigh solid FG 7142 in a fume hood. Use a dedicated spatula and weighing

paper. Clean the weighing area thoroughly after use.

Dissolving: FG 7142 is soluble in organic solvents like DMSO and ethanol[1]. Add the solvent

to the solid FG 7142 slowly and cap the container promptly to prevent aerosolization.

General Use: Avoid eating, drinking, or smoking in areas where FG 7142 is handled. Wash

hands thoroughly after handling the compound, even if gloves were worn.

3. Spill Response:

Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE (see table), cover the spill with an absorbent material (e.g.,

vermiculite, sand, or a commercial spill kit).

Carefully collect the absorbed material into a sealed, labeled waste container.

Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

Large Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) department immediately.
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Do not attempt to clean up a large spill without proper training and equipment.

4. Waste Disposal:

All waste contaminated with FG 7142 (e.g., gloves, pipette tips, empty vials, absorbent

materials) must be disposed of as hazardous chemical waste.

Collect all solid and liquid waste in clearly labeled, sealed containers.

Follow your institution's specific guidelines for hazardous waste disposal. Do not dispose of

FG 7142 down the drain or in regular trash.

Experimental Protocols: Key Considerations
Detailed experimental protocols will vary depending on the research objectives. However, the

following general principles should be applied:

Stock Solution Preparation: FG 7142 is often supplied as a crystalline solid and needs to be

dissolved in a suitable solvent. A common procedure involves dissolving it in DMSO to create

a concentrated stock solution, which can then be further diluted in aqueous buffers for

experimental use[1].

Animal Studies: When administering FG 7142 to animals, ensure that all procedures are

approved by the Institutional Animal Care and Use Committee (IACUC). Pay close attention

to dosing to avoid severe adverse effects, given its proconvulsant properties.

Visualizing Safety Workflows
To further clarify the necessary safety procedures, the following diagrams illustrate key

decision-making processes when working with FG 7142.
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Start: Handling FG 7142

Assess the Task

Solid Form? Solution? Spill?

Weighing/Aliquoting

Yes

Solution Preparation

Yes

Administration

Yes

Spill Cleanup

Yes

Goggles, Double Gloves,
Lab Coat, Respirator/Fume Hood

Splash Goggles, Gloves,
Lab Coat, Fume Hood Splash Goggles, Gloves, Lab Coat Goggles, Face Shield,

Heavy-Duty Gloves, Apron, Respirator
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Start: Waste Generation

Identify Waste Type

Solid Waste
(Gloves, Vials, etc.)

Liquid Waste
(Solutions, Solvents)

Contaminated Sharps
(Needles, etc.)

Collect in Labeled,
Sealed Container

Collect in Labeled,
Leak-Proof Container

Collect in Puncture-Proof
Sharps Container

Dispose as Hazardous
Chemical Waste per

Institutional Guidelines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662930#personal-protective-equipment-for-
handling-fg-7142]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1662930#personal-protective-equipment-for-handling-fg-7142
https://www.benchchem.com/product/b1662930#personal-protective-equipment-for-handling-fg-7142
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

